Cas no 1332391-92-0 (6,8-Dioxo Apalutamide)

• Product Name: 6,8-Dioxo Apalutamide
• CAS No: 1332391-92-0
• MF: C₂₁H₁₅F₄N₅O₃
• MW: 461.369117975235
• CID: 4755961
• Update Time: 2025-05-24

6,8-Dioxo Apalutamide Chemical and Physical Properties

Names and Identifiers

• M42AQ7Z6LP
• 4-(7-(6-Cyano-5-(trifluoromethyl)pyridin-3-yl)-6,8-dioxo-5,7-diazaspiro(3.4)octan-5-yl)-2-fluoro-N-methylbenzamide
• 4-(7-(6-cyano-5-(trifluoromethyl)pyridin-3-yl)-6,8-dioxo-5,7-diazaspiro[3.4]octan-5-yl)-2-fluoro-N-methylbenzamide
• Apalutamide metabolite M2
• Benzamide, 4-(7-(6-cyano-5-(trifluoromethyl)-3-pyridinyl)-6,8-dioxo-5,7-diazaspiro(3.4)oct-5-yl)-2-fluoro-N-methyl-
• Unii-M42AQ7Z6LP
• 6,8-Dioxo Apalutamide

• Inchi： 1S/C21H15F4N5O3/c1-27-17(31)13-4-3-11(8-15(13)22)30-19(33)29(18(32)20(30)5-2-6-20)12-7-14(21(23,24)25)16(9-26)28-10-12/h3-4,7-8,10H,2,5-6H2,1H3,(H,27,31)
• InChI Key： RSVADJWVUQPMRK-UHFFFAOYSA-N
• SMILES： FC1=C(C(NC)=O)C=CC(=C1)N1C(N(C2C=NC(C#N)=C(C(F)(F)F)C=2)C(C21CCC2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 883
• XLogP3: 2.4
• Topological Polar Surface Area: 106

Additional information on 6,8-Dioxo Apalutamide

Recent Advances in 6,8-Dioxo Apalutamide (CAS: 1332391-92-0) Research: A Comprehensive Review

6,8-Dioxo Apalutamide (CAS: 1332391-92-0) is a metabolite of Apalutamide, a second-generation androgen receptor (AR) antagonist approved for the treatment of non-metastatic castration-resistant prostate cancer (nmCRPC). Recent studies have focused on elucidating the pharmacological properties, metabolic pathways, and potential therapeutic applications of this compound. This research brief synthesizes the latest findings on 6,8-Dioxo Apalutamide, providing insights into its role in cancer therapy and drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the metabolic stability and pharmacokinetics of 6,8-Dioxo Apalutamide. The research demonstrated that this metabolite retains significant AR-binding affinity, albeit with reduced potency compared to the parent compound. The study employed LC-MS/MS techniques to quantify 6,8-Dioxo Apalutamide in plasma samples, revealing a half-life of approximately 12 hours in murine models. These findings suggest that while 6,8-Dioxo Apalutamide contributes to the overall pharmacological activity of Apalutamide, its clinical significance may be limited by rapid clearance rates.

In the context of drug resistance mechanisms, a recent Nature Communications paper (2024) explored the structural basis of 6,8-Dioxo Apalutamide's interaction with mutant AR variants. Through X-ray crystallography and molecular dynamics simulations, researchers identified key hydrogen bonding interactions between the dioxo groups and AR residue Q711. This work provides crucial insights for designing next-generation AR antagonists capable of overcoming common resistance mutations in prostate cancer therapy.

Emerging research has also examined the potential off-target effects of 6,8-Dioxo Apalutamide. A 2024 study in Chemical Research in Toxicology reported that this metabolite exhibits moderate inhibition of cytochrome P450 3A4 (CYP3A4), with an IC50 of 8.2 μM. This finding has important implications for drug-drug interaction potential in polypharmacy scenarios common among prostate cancer patients. The study recommended careful monitoring when co-administering Apalutamide with CYP3A4 substrates.

From a synthetic chemistry perspective, recent advances in the preparation of 6,8-Dioxo Apalutamide have been reported. A 2023 Organic Process Research & Development publication described an improved synthetic route starting from Apalutamide, employing mild oxidation conditions with TEMPO/NaOCl to achieve 85% yield of the target metabolite. This methodology offers advantages in terms of scalability and purity for producing reference standards in pharmacological studies.

Looking forward, several clinical trials currently in progress are investigating the correlation between 6,8-Dioxo Apalutamide plasma concentrations and treatment outcomes in prostate cancer patients. Preliminary data from these studies may help establish whether therapeutic drug monitoring of this metabolite could optimize Apalutamide dosing regimens. Additionally, computational modeling approaches are being applied to predict the behavior of 6,8-Dioxo Apalutamide in various physiological compartments, potentially informing future drug development efforts.

In conclusion, while 6,8-Dioxo Apalutamide (CAS: 1332391-92-0) was initially considered primarily as a metabolic byproduct, recent research has revealed its complex pharmacological profile and potential clinical relevance. Ongoing studies continue to uncover new aspects of this compound's behavior, contributing to our understanding of AR-targeted therapies and supporting the development of more effective treatments for prostate cancer.